![molecular formula C30H38N8O2 B1192375 (20R)-10,15,20-trimethyl-2-[(4-methylpiperazin-1-yl)methyl]-18,19,20,21-tetrahydro-15H,17H-12,8-(metheno)pyrazolo[3',4':2,3][1,5,10,12]oxatriazacycloheptadecino[12,11-a]benzimidazol-7(6H)-one](/img/structure/B1192375.png)
(20R)-10,15,20-trimethyl-2-[(4-methylpiperazin-1-yl)methyl]-18,19,20,21-tetrahydro-15H,17H-12,8-(metheno)pyrazolo[3',4':2,3][1,5,10,12]oxatriazacycloheptadecino[12,11-a]benzimidazol-7(6H)-one
Overview
Description
BI-4020 is a highly active, non-covalent EGFR inhibitor (IC50 = 0.6 nM). BI-4020 displays a single digit-nanomolar antiproliferative activity against EGFR mutant dependent cells, including cells which are dependent on EGFR bearing the two most clinically prevalent resistance mutations T790M and C797S. At the same time BI-4020 shows a sufficient EGFRwt sparing window and high kinome selectivity that is comparable to the one observed with osimertinib. Furthermore BI-4020 induces tumor regressions in the osimertinib resistant PC-9 (EGFRdel19 T790M C797S) triple mutant mouse xenograft model.
Scientific Research Applications
Synthesis and Pharmacological Activities
This compound is part of a series of hexahydroimidazo pyrazines, known for their pharmacological activities. A study by Omodei-sale and Toja (1975) discusses the synthesis of various derivatives in this series, emphasizing their potential anti-inflammatory, coronary dilator, and CNS depressant activities Omodei-sale & Toja, 1975.
Potential as a PET Imaging Agent
Wang et al. (2018) synthesized a derivative for potential use as a PET imaging agent. This derivative could be significant in imaging of the IRAK4 enzyme in neuroinflammation, highlighting its relevance in medical diagnostics Wang et al., 2018.
Antihypertensive and Alpha-Adrenoceptor Antagonist Properties
The study by Chern et al. (1993) on quinazoline derivatives revealed their potential as potent and selective alpha 1-adrenoceptor antagonists. This could have implications in developing antihypertensive agents Chern et al., 1993.
Anticancer Applications
Stepanenko et al. (2011) reported the synthesis of organometallic complexes with potential as cyclin-dependent kinase (Cdk) inhibitors. These compounds showed promising cytotoxicity and cell cycle effects in human cancer cells Stepanenko et al., 2011.
Antiprotozoal and Antifungal Activity
Nagarajan et al. (1982) explored the antiprotozoal activity of nitroimidazole derivatives, suggesting potential for treating protozoal infections Nagarajan et al., 1982.
properties
Molecular Formula |
C30H38N8O2 |
|---|---|
Molecular Weight |
542.688 |
IUPAC Name |
(11R)-5,11,26-trimethyl-16-[(4-methylpiperazin-1-yl)methyl]-7-oxa-4,5,13,20,22,27-hexazapentacyclo[22.3.1.02,6.013,21.014,19]octacosa-1(27),2(6),3,14(19),15,17,20,24(28),25-nonaen-23-one |
InChI |
InChI=1S/C30H38N8O2/c1-20-6-5-13-40-29-24(17-31-36(29)4)26-16-23(14-21(2)32-26)28(39)34-30-33-25-8-7-22(15-27(25)38(30)18-20)19-37-11-9-35(3)10-12-37/h7-8,14-17,20H,5-6,9-13,18-19H2,1-4H3,(H,33,34,39)/t20-/m1/s1 |
InChI Key |
AIQBYZOTCIQTGW-HXUWFJFHSA-N |
SMILES |
CC1CCCOC2=C(C=NN2C)C3=NC(=CC(=C3)C(=O)NC4=NC5=C(N4C1)C=C(C=C5)CN6CCN(CC6)C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BI-4020; BI 4020; BI4020; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2,2-difluoro-12-(4-methoxyphenyl)-4,6-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N-prop-2-ynylpropanamide](/img/structure/B1192296.png)
![3-ethyl-N-[(5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxobenzimidazole-1-carboxamide](/img/structure/B1192304.png)
